Cas no 1354941-93-7 ((2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one
• CAS No: 1354941-93-7
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD21335285
• CID: 5169337
• Update Time: 2026-03-04

(2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one

• MDL： MFCD21335285
• Inchi： 1S/C13H8ClFO2/c14-10-3-1-4-11(15)9(10)6-7-12(16)13-5-2-8-17-13/h1-8H
• InChI Key： ILDRUVPHFSROSN-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)C=CC1=C(F)C=CC=C1Cl

Additional information on (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one

Professional Introduction to Compound with CAS No. 1354941-93-7 and Product Name: (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one

The compound identified by the CAS number 1354941-93-7 and the product name (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the conjugated system formed by the prop-2-enone moiety and the furan ring, makes this compound a promising candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit desirable pharmacological properties. The structural framework of (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one aligns well with this trend, as it incorporates elements known to enhance biological activity. Specifically, the chloro and fluoro groups are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and metabolic stability. The furan ring, on the other hand, is a versatile scaffold that has been extensively studied for its role in various biological processes.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The conjugated system formed by the prop-2-enone and furan rings provides a rich platform for further functionalization, allowing chemists to tailor the properties of the resulting derivatives. This flexibility is particularly valuable in drug discovery, where precise control over molecular structure is often essential for achieving optimal pharmacological effects.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom, due to its small size and high electronegativity, can significantly influence the bioactivity of a molecule. In particular, fluorine substitution at specific positions on an aromatic ring can enhance binding affinity to biological targets, improve metabolic stability, and even alter pharmacokinetic profiles. The presence of a fluoro group at the 6-position of the phenyl ring in (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one underscores its potential as a pharmacophore.

The chloro substituent at the 2-position of the phenyl ring also plays a crucial role in determining the properties of this compound. Chlorine atoms are known to be effective electron-withdrawing groups, which can influence both electronic and steric interactions within a molecule. This characteristic makes (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one an attractive candidate for further investigation in contexts where such modifications are desired.

From a synthetic perspective, (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one offers several advantages due to its well-defined structure. The presence of multiple reactive sites allows for diverse synthetic strategies, enabling chemists to explore various pathways for derivative synthesis. This versatility is particularly valuable in early-stage drug discovery, where rapid and efficient synthesis of analogues is often required.

The compound's relevance extends beyond mere structural novelty; it also holds promise for addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the development of molecules with improved selectivity and reduced toxicity. The unique combination of substituents in (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yl)prop-2-en-1-one suggests that it may possess such characteristics, making it a compelling candidate for further pharmacological evaluation.

In conclusion, (2E)-3-(2-chloro-6-fluorophenyl)-1-(furan-2-yloxy)prop-a